- Process for preparation of halogen substituted benzoic acids, India, , ,
Cas no 96606-37-0 (2,4,6-Trifluorobenzonitrile)
2,4,6-Trifluorobenzonitrile structure
2,4,6-Trifluorobenzonitrile Properties
Names and Identifiers
-
- 2,4,6-Trifluorobenzonitrile
- 2,4,6-Trifluorobenzo
- 2,3-DIHYDROXY STYRENE
- 2,4,6-Ditrfluorobenzonitrile
- 2,4,6-F3-C6H2CN
- 2,4,6-Trifluoro-benzonitrile
- NC-2,4,6-F3-C6H2
- 2,4,6-Trifluorobenzonitrile 98%
- 2,4,6-Trifluorobenzonitrile98%
- 2,4,6-TRIFLUOROBENZONITRILE,99%
- Benzonitrile, 2,4,6-trifluoro-
- 2,4,6-trifluorobenzenecarbonitrile
- PubChem1565
- KSC488G9F
- HTKFGTCCOJIUIK-UHFFFAOYSA-N
- BCP13068
- BBL102000
- STL555797
- SBB064041
- TRA0074040
- AS01711
- CM13152
- SY006748
- AB0011
- 2,4,6-Trifluorobenzonitrile (ACI)
- 2-(Ethylthio)-4,6-difluorobenzonitrile
- CS-W017738
- DTXCID30304245
- AC-4107
- T1908
- CK2158
- 103498-69-7
- AKOS005762911
- 2,4,6-Ditrfluoro-benzonitrile
- SCHEMBL185766
- DB-019830
- DTXSID80353182
- 2,4,6-trifluoro-benzonitrile
- 2,4,6-Trifluorobenzonitrile, 97%
- AS-45869
- Benzonitrile, 2,4,6-trifluoro-, radical ion(1-) (9CI)
- 96606-37-0
- EN300-125463
- MFCD00042399
- +Expand
-
- MFCD00042399
- HTKFGTCCOJIUIK-UHFFFAOYSA-N
- 1S/C7H2F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
- N#CC1C(F)=CC(F)=CC=1F
- 5512504
Computed Properties
- 157.013934g/mol
- 0
- 1.9
- 0
- 4
- 0
- 157.013934g/mol
- 157.013934g/mol
- 23.8Ų
- 11
- 173
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- 1.97558
- 23.79000
- 1.413
- 228.5℃/760mmHg
- 58.0 to 61.0 deg-C
- 92℃
- Light yellow crystalline solid
- Insoluble in water
- 1.2465 (estimate)
2,4,6-Trifluorobenzonitrile Security Information
- GHS06
- 3
- 6.1
- S36/37/39-S26
- III
- R20/21/22; R36/37/38
- Xn
- 3276
- H331,H302,H312,H315,H319,H335
-
P261,P305
P351
P338,P302
P352,P321,P405,P501a - dangerous
- Store at 4 ° C, better storage at -4 ° C
- III
- R20/21/22;R36/37/38
- warning
- 6.1
2,4,6-Trifluorobenzonitrile Customs Data
- 2926909090
-
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,6-Trifluorobenzonitrile Price
2,4,6-Trifluorobenzonitrile Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Tetraphenylphosphonium bromide , Zinc Solvents: Toluene , Water ; rt → 80 °C
1.2 Reagents: Acetic acid ; 2 - 3 h, 90 - 95 °C
1.2 Reagents: Acetic acid ; 2 - 3 h, 90 - 95 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Zinc Solvents: Water ; rt → 75 °C
1.2 Reagents: Formic acid ; 75 °C
1.2 Reagents: Formic acid ; 75 °C
Reference
- Process for preparation of halogenated benzylamines by selective dehalogenation of halogenated benzonitriles and hydrogenation, India, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Acetic acid , Zinc , Dipotassium phosphate Solvents: Water ; 2 - 3 h, 80 °C; 2 - 3 kg/cm2, 90 - 95 °C
Reference
- Process for preparation of 2,4,6-trifluorobenzoic acid, World Intellectual Property Organization, , ,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Acetic acid , Zinc , Hydrochloric acid Solvents: Water ; rt → 90 °C; 2 h, 90 °C; 4 h, 95 - 105 °C; 105 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, rt
Reference
- Method for preparing compound 2,4,6-trifluorobenzylamine from pentachlorobenzonitrile by fluorination, dechlorination and catalytic hydrogenation, China, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Hydrogen , Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ; 12 h, 0.5 MPa, 90 °C
Reference
- Preparation method of 2,4,6-trifluorobenzylamine, China, , ,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Zinc , Sulfuric acid Solvents: Benzonitrile , Water
Reference
- Preparation of aromatic halo nitriles., Japan, , ,
Synthetic Circuit 7
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Potassium fluoride
Reference
- 2,4,6-Trifluorobenzonitrile, Japan, , ,
Synthetic Circuit 9
Synthetic Circuit 10
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ; 3 h, 100 °C
Reference
- Mechanistic Insights into C(sp2)-C(sp)N Reductive Elimination from Gold(III) Cyanide ComplexesAngewandte Chemie, 2020, 59(41), 17881-17886,
2,4,6-Trifluorobenzonitrile Raw materials
- 3,5-Dichloro-2,4,6-trifluorobenzonitrile
- 2,4,6-Trichlorobenzonitrile
- 2-bromo-4,6-dichlorobenzonitrile
2,4,6-Trifluorobenzonitrile Preparation Products
2,4,6-Trifluorobenzonitrile Suppliers
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2,4,6-Trifluorobenzonitrile Related Literature
-
Pelayo Camps,Jordi Morral,Diego Mu?oz-Torrero J. Chem. Res. (S) 1998 144
-
Bastien Michelet,Shun Tang,Guillaume Thiery,Julien Monot,Huijing Li,Régis Guillot,Christophe Bour,Vincent Gandon Org. Chem. Front. 2016 3 1603
-
3. Polyfluoroarenes. Part XVI. A convenient synthesis of pentafluorobenzonitrileJ. M. Birchall,R. N. Haszeldine,M. E. Jones J. Chem. Soc. C 1971 1341
-
Fangfang Wang,Jia Hu,Xudong Cao,Tao Yang,Youtian Tao,Ling Mei,Xinwen Zhang,Wei Huang J. Mater. Chem. C 2015 3 5533
-
Xinxin Ban,Feng Chen,Yan Liu,Jie Pan,Aiyun Zhu,Wei Jiang,Yueming Sun Chem. Sci. 2019 10 3054
96606-37-0 (2,4,6-Trifluorobenzonitrile) Related Products
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- 1897-52-5(2,6-Difluorobenzonitrile)
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- 3939-09-1(2,4-Difluorobenzonitrile)
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(CAS:96606-37-0)2,4,6-Trifluorobenzonitrile
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